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Compound of Interest

Compound Name: 6-Cyano-2-naphthol

Cat. No.: B014798

Essential Safety and Handling Guide for 6-
Cyano-2-naphthol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Cyano-2-naphthol (CAS 52927-22-7). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risks associated with this
compound.

I. Hazard Identification and Safety Data Summary

6-Cyano-2-naphthol is classified as a hazardous substance. The primary hazards include skin
irritation, serious eye irritation, and potential respiratory irritation.[1][2] It is crucial to handle this
chemical with appropriate personal protective equipment in a controlled environment.

Quantitative Data

While specific occupational exposure limits (OELS) and detailed toxicity data such as
LD50/LC50 values for 6-Cyano-2-naphthol are not readily available in the searched
resources, the following physical and chemical properties are known[2]:
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Property Value

Molecular Formula C11H7NO

Molecular Weight 169.18 g/mol

Appearance White to brown crystalline solid
Melting Point 165.5-170.5°C

Boiling Point (Predicted)

383.1+15.0°C

Storage Temperature

Room Temperature, in a dry, well-ventilated

place
GHS Hazard Statements
Code Statement
H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation

Il. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 6-Cyano-2-naphthol

to prevent exposure.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b014798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Equipment Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[1][2]

Chemical-resistant, impervious gloves (e.g.,
) ] nitrile) must be worn.[1] A lab coat or other
Skin Protection ) o ) )
protective clothing is required to prevent skin

contact.[1]

If handling in a way that generates dust or
) ) aerosols, or if ventilation is inadequate, a
Respiratory Protection ) ]
NIOSH-approved N95 (or higher) particulate

respirator is recommended.

lll. Step-by-Step Handling and Operational Plan

1.

Preparation and Engineering Controls:
Ensure a calibrated and certified chemical fume hood is available and operational.

Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

Prepare all necessary equipment and reagents before handling the chemical to minimize
time of exposure.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
formation and inhalation of dust and aerosols.[2]

. Chemical Handling:
Don the required personal protective equipment as detailed in Section II.
Carefully weigh and transfer the solid compound, avoiding the generation of dust.

Keep the container tightly closed when not in use.[1]
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Avoid contact with skin, eyes, and clothing.[2]

3. Storage:

Store 6-Cyano-2-naphthol in a tightly sealed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[1]

IV. Emergency Procedures

In the event of an exposure or spill, follow these procedures immediately:
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Exposure Type First Aid Measures

Move the affected person to fresh air. If
) breathing is difficult or has stopped, provide
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][2]

Immediately remove contaminated clothing.
) Wash the affected skin area with plenty of soap
Skin Contact ) )
and water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2]

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy
Eye Contact ] o ]

to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[2]
Evacuate the area.[1] Wear appropriate PPE,
including respiratory protection.[1] Avoid dust
Spil formation.[1] Sweep up the spilled solid material

and place it in a suitable, closed container for
disposal.[2] Do not let the chemical enter drains.

[1] After cleanup, decontaminate the area.

V. Disposal Plan
Dispose of 6-Cyano-2-naphthol and any contaminated materials as hazardous waste. Do not
dispose of down the drain or in regular trash.

1. Waste Collection:

o Collect waste 6-Cyano-2-naphthol and any materials used for cleaning up spills (e.g.,
absorbent pads, contaminated gloves) in a clearly labeled, sealed, and compatible
hazardous waste container.
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2. Disposal Procedure:

 All chemical waste must be disposed of in accordance with local, state, and federal
regulations.

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup and proper disposal.[3]

o Contaminated packaging should be disposed of as unused product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014798#personal-protective-equipment-for-handling-
6-cyano-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b014798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

